Cas no 102744-98-9 (Ferrate(4-),bis[N,N-bis(carboxymethyl)glycinato(3-)-N,O,O']-, disodium dihydrogen (9CI))

• Product Name: Ferrate(4-),bis[N,N-bis(carboxymethyl)glycinato(3-)-N,O,O']-, disodium dihydrogen (9CI)
• CAS No: 102744-98-9
• MF: C₁₂H₁₂FeN₂Na₄O₁₂
• MW: 524.033968925476
• CID: 176494
• PubChem ID: 59701
• Update Time: 2025-04-19

Ferrate(4-),bis[N,N-bis(carboxymethyl)glycinato(3-)-N,O,O']-, disodium dihydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrate(4-),bis[N,N-bis(carboxymethyl)glycinato(3-)-N,O,O']-, disodium dihydrogen (9CI)
• tetrasodium,2-[bis(carboxylatomethyl)amino]acetate,iron(2+)
• 2-[bis(2-oxido-2-oxoethyl)amino]acetate
• AC1L1RRQ
• ACETIC ACID, NITRILOTRI-, DISODIUM SALT, IRON(II) chelate
• Disodium nitrilotriacetate iron(II) chelate
• iron(2+) sodium 2,2',2''-nitrilotriacetate (1:4:2)
• LS-12586
• tetrasodium
• 102744-98-9
• DTXSID80145483

• Inchi： 1S/2C6H9NO6.Fe.4Na/c2*8-4(9)1-7(2-5(10)11)3-6(12)13;;;;;/h2*1-3H2,(H,8,9)(H,10,11)(H,12,13);;;;;/q;;+2;4*+1/p-6
• InChI Key： HAUTZSZVTVUUJE-UHFFFAOYSA-H
• SMILES： [Fe+2].[Na+].[Na+].[Na+].[Na+].[O-]C(CN(CC(=O)[O-])CC(=O)[O-])=O.[O-]C(CN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 521.93776
• Monoisotopic Mass: 523.933045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247

Experimental Properties

• Boiling Point: 498.2°Cat760mmHg
• Flash Point: 255.1°C
• PSA: 247.26